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Compound of Interest

Compound Name: Foy-251

Cat. No.: B147497 Get Quote

Application Note

Introduction

Foy-251, also known as GBPA (Guanidinobenzoyloxy-phenylacetic acid), is the active

metabolite of the serine protease inhibitor Camostat mesylate.[1][2] It is a potent inhibitor of

Transmembrane Serine Protease 2 (TMPRSS2), a key enzyme involved in the entry of various

viruses, including SARS-CoV-2, into host cells.[1][3][4] Accurate and consistent preparation of

Foy-251 stock solutions is critical for reliable and reproducible experimental results in

virological and cell biology research. This document provides detailed protocols for the

preparation, storage, and handling of Foy-251 stock solutions for use in a research setting.

Data Presentation
The following table summarizes the key quantitative data for Foy-251.
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Parameter Value Source

Molecular Formula C16H15N3O4 • CH3SO3H [1]

Formula Weight 409.4 g/mol [1]

CAS Number 71079-09-9 [1]

Appearance Solid [1][5]

Purity ≥98% [1]

Table 1: Physicochemical Properties of Foy-251

The solubility of Foy-251 in commonly used laboratory solvents is detailed below. It is important

to note that hygroscopic DMSO can significantly impact solubility, and the use of newly opened

DMSO is recommended.[5]

Solvent Solubility Notes Source

DMSO 20 mg/mL (48.85 mM)

Ultrasonic treatment

and adjustment to pH

5 with HCl may be

required.

[5][6]

DMSO 3 mg/mL
No special conditions

mentioned.
[1]

DMF 2 mg/mL
No special conditions

mentioned.
[1]

Table 2: Solubility of Foy-251

Experimental Protocols
Materials

Foy-251 powder (≥98% purity)

Dimethyl sulfoxide (DMSO), anhydrous/newly opened
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Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Foy-251 Stock Solution in DMSO

This protocol provides instructions for preparing a 10 mM stock solution, a commonly used

concentration for in vitro assays. Adjustments can be made based on specific experimental

needs.

Pre-weighing Preparation: Before handling Foy-251, ensure all necessary equipment is

clean and readily accessible. Wear appropriate PPE.

Weighing Foy-251: Carefully weigh out the required amount of Foy-251 powder using a

calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, you will need 4.094

mg of Foy-251 (Formula Weight: 409.4 g/mol ).

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (409.4 g/mol ) * (1000 mg/g) * 1 mL = 4.094

mg

Solubilization:

Transfer the weighed Foy-251 powder into a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube. For 4.094 mg of Foy-251, add

1 mL of DMSO to achieve a 10 mM concentration.

Vortex the solution vigorously for 1-2 minutes to aid in dissolution.

Ensuring Complete Dissolution (Optional but Recommended):
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If the Foy-251 does not completely dissolve with vortexing, place the tube in an ultrasonic

water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particulates. The solution should

be clear.

Aliquoting and Storage:

Once the Foy-251 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, nuclease-free microcentrifuge tubes. This prevents repeated

freeze-thaw cycles which can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[5] Ensure the tubes are tightly sealed to prevent moisture

absorption.[5]

Working Solution Preparation:

When ready to use, thaw a single aliquot of the stock solution at room temperature.

Dilute the stock solution to the desired final concentration in your cell culture medium or

experimental buffer. For example, to prepare a 10 µM working solution from a 10 mM

stock, you would perform a 1:1000 dilution.

Visualization
Signaling Pathway Diagram

The following diagram illustrates the mechanism of Foy-251 in inhibiting viral entry into a host

cell. Foy-251 acts as an inhibitor of the transmembrane serine protease 2 (TMPRSS2).

TMPRSS2 is responsible for cleaving the spike protein of certain viruses, a necessary step for

viral fusion with the host cell membrane. By inhibiting TMPRSS2, Foy-251 prevents this

cleavage and subsequent viral entry.
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Caption: Mechanism of Foy-251 in blocking viral entry via TMPRSS2 inhibition.

Experimental Workflow Diagram

This diagram outlines the key steps for preparing Foy-251 stock solutions as described in the

protocol.
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Caption: Workflow for the preparation of Foy-251 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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